Cas no 648436-65-1 (Benzoic acid, 4-[(4-methyl[1,1'-biphenyl]-2-yl)sulfonyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[(4-methyl[1,1'-biphenyl]-2-yl)sulfonyl]-, methyl ester
• CAS No: 648436-65-1
• MF: C₂₁H₁₈O₄S
• MW: 366.430224895477
• CID: 414466
• PubChem ID: 11428565
• Update Time: 2025-04-19

Benzoic acid, 4-[(4-methyl[1,1'-biphenyl]-2-yl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-methyl[1,1'-biphenyl]-2-yl)sulfonyl]-, methyl ester
• methyl 4-(5-methyl-2-phenylphenyl)sulfonylbenzoate
• 648436-65-1
• DTXSID80465633

• Inchi： 1S/C21H18O4S/c1-15-8-13-19(16-6-4-3-5-7-16)20(14-15)26(23,24)18-11-9-17(10-12-18)21(22)25-2/h3-14H,1-2H3
• InChI Key： UACDSXISLZLPCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(C1=CC(C)=CC=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 366.09258022g/mol
• Monoisotopic Mass: 366.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.8Ų